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Compound Name:
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CAS No.: 887572-47-6

Cat. No.: B1393969

Get Quote

Technical Profile: 1-(Chloroacetyl)-2-methyl-5-

nitroindoline

Structure, Synthesis, and Reactivity in Drug
Development

Executive Summary

1-(Chloroacetyl)-2-methyl-5-nitroindoline is a functionalized indoline derivative characterized
by a dual-reactivity profile. It serves as a high-value scaffold in medicinal chemistry, particularly
in the synthesis of nitrogen-containing heterocycles. Structurally, it combines a 2-methylindoline
core (providing steric control and lipophilicity), a 5-nitro group (a precursor for amino-
functionalization), and a 1-chloroacetyl moiety (an electrophilic handle for nucleophilic
substitution).

While often overshadowed by its acetyl analog (a key intermediate for the diuretic Indapamide),
this specific chloroacetyl derivative offers a unique "linker" capability, allowing researchers to
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couple the indoline core to other pharmacophores via SN2 reactions before or after nitro group
reduction.

Chemical Identity & Structural Analysis[1][2][3][4]
Nomenclature & Identification

Property Detail

) 1-(2-Chloroacetyl)-2-methyl-5-nitro-2,3-dihydro-
Systematic Name

1H-indole
Molecular Formula C11H11CIN203
Molecular Weight 254.67 g/mol
Core Scaffold 2,3-Dihydro-1H-indole (Indoline)

-Chloroamide (Electrophile), Nitro (Reducible),
Methyl (Steric)

Key Functional Groups

SMILES CC1Cc2cc([0-])ccc2N1C(=0)CCl

Structural Conformation

The molecule features a bicyclic system where the nitrogen atom is part of a five-membered
ring fused to a benzene ring.

o N1-Acylation: The chloroacetyl group at N1 planarizes the nitrogen, reducing its basicity and
directing electrophilic aromatic substitution (EAS) to the para-position (C5) relative to the
nitrogen.

o C2-Methyl Group: This group introduces chirality (C2 is a stereocenter) and steric bulk,
which influences the conformation of the amide bond and hinders reactions at the adjacent
C3 position.

o C5-Nitro Group: Located para to the activating nitrogen, this group strongly deactivates the
ring towards further EAS but serves as a crucial handle for reduction to an aniline derivative.
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Physicochemical Properties (Predicted & Analog-

Based)

Note: Specific experimental data for this derivative is sparse in public literature. Values below

are derived from the closely related 1-acetyl-2-methyl-5-nitroindoline and standard structure-

property relationship (SPR) models.

Property Value | Description Note
] ] ] Likely yellow to orange due to
Physical State Solid (Crystalline powder) i
the nitro chromophore.
Analogous 1-acetyl derivative
melts at ~176°C; chloro-
Melting Point 145 — 165 °C (Predicted) substitution typically lowers MP
slightly due to symmetry
disruption.
B DMSO, DMF, DCM, Ethyl High solubility in polar aprotic
Solubility
Acetate solvents.
Water Solubility Negligible (< 0.1 mg/mL) Lipophilic core dominates.
The
Stability Moisture Sensitive (Slow -chloroamide is susceptible to
Hydrolysis) hydrolysis under basic
conditions.
Partition Coeff. (LogP) ~21-24 Moderately lipophilic.

Synthetic Pathways & Manufacturing

The synthesis of 1-(Chloroacetyl)-2-methyl-5-nitroindoline follows a logical two-step

seqguence starting from commercially available 2-methylindoline. The order of operations is

critical: Acylation must precede Nitration to protect the amine and direct the nitro group to the

C5 position.

Reaction Scheme Diagram
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Caption: Synthesis pathway showing the protection-activation sequence. Acylation protects the
nitrogen and directs the subsequent nitration to the C5 position.

Detailed Experimental Protocol
Step 1: N-Chloroacetylation

Objective: Introduce the chloroacetyl group while avoiding bis-acylation or polymerization.

o Preparation: Dissolve 2-methylindoline (1.0 eq) in anhydrous Dichloromethane (DCM) or
THF. Add Triethylamine (1.2 eq) as an acid scavenger.

 Addition: Cool the solution to 0°C. Add Chloroacetyl chloride (1.1 eq) dropwise over 30
minutes. The reaction is highly exothermic.

o Workup: Stir at room temperature for 2 hours. Quench with water.[1][2] Wash the organic
layer with 1IN HCI (to remove unreacted amine) and then saturated NaHCO:s.

« |solation: Dry over MgSOa4 and concentrate. The intermediate, 1-(chloroacetyl)-2-
methylindoline, is usually a white/off-white solid and can be used directly.

Step 2: Regioselective Nitration

Objective: Introduce the nitro group at C5 without hydrolyzing the chloroacetyl moiety.
e Acid Mixture: Prepare a mixture of concentrated H2SO4 and HNOs (1.05 eq) at 0°C.

o Addition: Dissolve the intermediate from Step 1 in concentrated H2SOa4 (keep below 5°C).
Slowly add the nitrating mixture dropwise.

o Critical Control: Maintain temperature < 10°C to prevent hydrolysis of the chloroacetyl
group or over-nitration.
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e Quenching: Pour the reaction mixture onto crushed ice. The product will precipitate as a
yellow solid.

« Purification: Filter the solid, wash extensively with water to remove acid, and recrystallize
from Ethanol/Acetone if necessary.

Reactivity Profile & Mechanism

This molecule is a "bifunctional electrophile,” offering two distinct sites for chemical
modification.

Nucleophilic Substitution (SN2)

The carbon alpha to the carbonyl (C-Cl bond) is highly reactive towards nucleophiles due to the
electron-withdrawing effect of the adjacent carbonyl.

e Reagents: Primary/Secondary amines, Thiols, Azides.
e Mechanism: Direct SN2 displacement of the chloride.

o Application: Creating "linker" libraries where the indoline core is attached to a solubilizing
group (e.g., piperazine) or a fluorophore.

Nitro Group Reduction

The C5-nitro group can be reduced to a primary amine (aniline) without affecting the
chloroacetyl group if selective conditions are used (e.g., SnClz or Fe/AcOH).

» Note: Catalytic hydrogenation (Hz/Pd-C) might simultaneously reduce the C-CI bond
(dehalogenation), so chemical reduction is preferred if the chloro group must be retained.

Reactivity Logic Diagram
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Caption: Dual reactivity map showing the independent modification pathways for the alpha-
chloro and nitro groups.

Pharmaceutical Applications

While the acetyl analog is the direct precursor to Indapamide, the chloroacetyl analog is
typically used in:

o Fragment-Based Drug Discovery (FBDD): As a covalent warhead (cysteine targeting) in
early-stage screening.

» Hybrid Molecule Synthesis: Linking the bioactive 2-methylindoline core to other
pharmacophores (e.g., quinolones or azoles) to create dual-action antibiotics or anticancer
agents.

e Probes: Synthesis of fluorescently labeled indoline derivatives for tracking cellular uptake.

Safety & Handling (MSDS Highlights)
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e Hazards:

o Skin/Eye Irritation: The chloroacetyl group is a potent alkylating agent and lachrymator. It
can cause severe eye damage and skin sensitization.

o Toxicity: Nitroaromatics are generally toxic if inhaled or ingested.
e Handling:
o Always use a chemical fume hood.
o Wear nitrile gloves (double gloving recommended due to the alkylating nature).

o Decontamination: Spills should be treated with dilute ammonia or sodium hydroxide to
hydrolyze the reactive chloroacetyl group before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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